2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(4-butylphenoxy)-N-[(E)-(2,3-dimethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C21H26N2O4/c1-4-5-7-16-10-12-18(13-11-16)27-15-20(24)23-22-14-17-8-6-9-19(25-2)21(17)26-3/h6,8-14H,4-5,7,15H2,1-3H3,(H,23,24)/b22-14+
• InChI Key: USUHMPSHIOYMAP-HYARGMPZSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)OCC(=O)NN=CC2=C(C(=CC=C2)OC)OC
• Isomeric SMILES: CCCCC1=CC=C(C=C1)OCC(=O)N/N=C/C2=C(C(=CC=C2)OC)OC
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide, also known as BPDMA, is a compound that has been widely researched for its potential applications in various fields.

Scientific Research Applications

2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been found to exhibit anticancer, antiviral, and antibacterial properties. In agriculture, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been studied for its potential use as a herbicide. In materials science, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been investigated for its potential use in the synthesis of new materials.

Mechanism of Action

The mechanism of action of 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide varies depending on its application. In the case of its anticancer properties, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been found to induce apoptosis, or programmed cell death, in cancer cells. In the case of its antiviral properties, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been found to inhibit the replication of viruses. In the case of its herbicidal properties, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been found to inhibit the growth of plants by disrupting their metabolic pathways.
Biochemical and Physiological Effects:
2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been found to have various biochemical and physiological effects, depending on its application. In the case of its anticancer properties, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been found to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer cells. In the case of its antiviral properties, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been found to inhibit the replication of various viruses, including influenza A virus and herpes simplex virus. In the case of its herbicidal properties, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide has been found to inhibit the growth of various plants, including rice and wheat.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide in lab experiments is its versatility, as it has been found to exhibit various properties depending on its application. Additionally, 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide is relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of using 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide in lab experiments is its toxicity, as it has been found to exhibit cytotoxic effects on various cell lines.

Future Directions

There are various future directions for research on 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and viral infections. Another potential direction is to investigate its potential as a herbicide for various crops. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-butylphenoxy)-N'-(2,3-dimethoxybenzylidene)acetohydrazide and to identify any potential side effects associated with its use.